N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide
Overview
Description
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide, also known as BML-190, is a selective antagonist of the cannabinoid receptor CB2. It was first synthesized in 1999 by researchers at the University of Connecticut.
Mechanism of Action
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide works by binding to the CB2 receptor and blocking its activation by endocannabinoids. The CB2 receptor is primarily found on immune cells, and its activation has been shown to modulate immune function and inflammation.
Biochemical and Physiological Effects:
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide has been shown to have anti-inflammatory effects in a variety of cell and animal models. It has also been shown to have analgesic effects, and has been studied for its potential use in the treatment of pain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide in lab experiments is its selectivity for the CB2 receptor. This allows researchers to study the specific effects of CB2 activation without interference from other receptors. One limitation is that N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide is not very soluble in water, which can make it difficult to work with in some experiments.
Future Directions
There are several potential future directions for research on N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide. One area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential use in the treatment of pain. Additionally, further research is needed to fully understand the mechanism of action of N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide and its effects on immune function and inflammation.
Synthesis Methods
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide can be synthesized using a multi-step process. The starting material is 5-tert-butyl-2-methoxyphenol, which is reacted with cyclopentanone to form the corresponding ketone. The ketone is then reduced to the alcohol, which is then reacted with phosgene and ammonia to form the final product.
Scientific Research Applications
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide has been used in scientific research to study the role of the CB2 receptor in various physiological processes. It has been shown to have anti-inflammatory effects, and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2/c1-17(2,3)13-9-10-15(20-4)14(11-13)18-16(19)12-7-5-6-8-12/h9-12H,5-8H2,1-4H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCMKJBMNNCTGRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OC)NC(=O)C2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-tert-butyl-2-methoxyphenyl)cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2-(4-morpholinyl)-2-thioxoethyl]aniline](/img/structure/B4897329.png)
![5-[3-bromo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4897332.png)
![{[5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid](/img/structure/B4897349.png)
![2-chloro-N-(2-methoxy-4-{[(pentanoylamino)carbonothioyl]amino}phenyl)benzamide](/img/structure/B4897356.png)
![2-[5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]-N-(2-fluorophenyl)acetamide](/img/structure/B4897364.png)
